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Compound of Interest

Compound Name: 1,7-Bis-Boc-1,4,7-triazaheptane

Cat. No.: B1663945

CAS Number: 117499-16-8[1][2][3][4][5]

This technical guide provides an in-depth overview of 1,7-Bis-Boc-1,4,7-triazaheptane, a
versatile intermediate compound widely utilized in drug development, bioconjugation, and
organic synthesis.[6][7] This document is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry.

Physicochemical and Product Data

The following table summarizes the key quantitative data for 1,7-Bis-Boc-1,4,7-triazaheptane.
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Property Value Reference
Molecular Formula C14H20N304 [21[31[7]
Molecular Weight 303.40 g/mol [21[31[7]
Purity >97% (NMR), 98% [21[7]

Solid, semi-solid, lump, or

Appearance liquid; Syrupy liquid to white [1107]
solid
Storage Temperature 2-8°C, -20°C [1][2]

tert-butyl 2-({2-[(tert-
IUPAC Name butoxycarbonyl)amino]ethyl}a [1]

mino)ethylcarbamate

KNORWRWRHNHJAV-
INChl Key [11[3]
UHFFFAOYSA-N

MDL Number MFCD11226825 [1][7]

Core Applications and Workflow

1,7-Bis-Boc-1,4,7-triazaheptane is a crucial building block in synthetic chemistry due to its two
terminal tert-butoxycarbonyl (Boc) protecting groups.[4] These groups allow for the selective
protection of primary amine functionalities, which can be deprotected under acidic conditions to
yield free amines.[2][4] This workflow is fundamental to its application in the synthesis of more
complex molecules, such as peptide-based drugs and bifunctional chelators for monoclonal
antibody conjugates.[4][6]

The general workflow for the utilization of 1,7-Bis-Boc-1,4,7-triazaheptane is depicted in the
following diagram.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://broadpharm.com/product/bp-22321
https://www.benchchem.com/product/b1663945
https://www.chemimpex.com/products/29324
https://broadpharm.com/product/bp-22321
https://www.benchchem.com/product/b1663945
https://www.chemimpex.com/products/29324
https://broadpharm.com/product/bp-22321
https://www.chemimpex.com/products/29324
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f6b85?context=bbe
https://www.chemimpex.com/products/29324
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f6b85?context=bbe
https://broadpharm.com/product/bp-22321
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f6b85?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f6b85?context=bbe
https://www.benchchem.com/product/b1663945
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f6b85?context=bbe
https://www.chemimpex.com/products/29324
https://www.benchchem.com/product/b1663945?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42458171.htm
https://broadpharm.com/product/bp-22321
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42458171.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42458171.htm
https://www.chemimpex.com/es/products/29324
https://www.benchchem.com/product/b1663945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

1,7-Bis-Boc-1,4,7-triazaheptane

Peptide Synthesis

Acidic Deprotection

(e.g., TFA, HCI)

1,4,7-Triazaheptane
(Free Amine)

Further Reactions

Bioconjugation

Chelator Synthesis

Click to download full resolution via product page

Caption: General workflow for the deprotection and functionalization of 1,7-Bis-Boc-1,4,7-

triazaheptane.

Experimental Protocols
Synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane

A common method for the synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane (referred to as DiBoc-
DETA in the literature) is provided below.[4]

Materials:

 Diethylenetriamine
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2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)
Anhydrous tetrahydrofuran (THF)
Ethyl acetate

Hexane

Procedure:

Dissolve diethylenetriamine (1.03 g, 10 mmol) in 10 mL of anhydrous THF.

Deoxidize the solution by bubbling with nitrogen gas for 20 minutes.

In a separate flask, dissolve a 3-fold molar amount of Boc-ON in 15 mL of anhydrous THF.
Cool the diethylenetriamine solution to 0°C in an ice bath.

Slowly add the Boc-ON solution dropwise to the cooled diethylenetriamine solution.
Continue stirring the reaction mixture at 0°C for 2 hours.

After the reaction is complete, remove the solvent by rotary evaporation under reduced
pressure.

The crude product is then purified by column chromatography using a solvent mixture of
ethyl acetate and hexane (1:15, v/v) as the eluent.

This procedure has been reported to yield the final product, 1,7-Bis-Boc-1,4,7-
triazaheptane, in a 90% vyield.[4]

The following diagram illustrates the workflow for the synthesis protocol.
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Caption: Workflow for the synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane.
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Analytical Data

High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) data
have been reported for a derivative of this compound, confirming its structure.[3] While specific
spectra for the title compound are not detailed in the provided search results, they are typically
available from commercial suppliers.[2]

Safety Information

1,7-Bis-Boc-1,4,7-triazaheptane is classified with the signal word "Warning".[1] The hazard
statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[1] Precautionary statements include P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).
[1] For research use only. Not for human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663945#1-7-bis-boc-1-4-7-triazaheptane-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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